molecular formula C14H15NO2S2 B12446107 (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one

(5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one

Cat. No.: B12446107
M. Wt: 293.4 g/mol
InChI Key: CSQOGPWVIWZOOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Classification Within 1,3-Thiazol-4-one Derivatives

The 1,3-thiazol-4-one scaffold consists of a five-membered heterocyclic ring containing nitrogen and sulfur atoms at positions 1 and 3, respectively, and a ketone group at position 4. The compound (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one belongs to a subclass of 5-arylidene-thiazol-4-ones, where the arylidene group at C5 introduces planar rigidity and conjugation (Fig. 1). The 4-(2-methylpropoxy)phenyl substituent contributes lipophilicity, potentially enhancing membrane permeability, while the 2-sulfanyl (-SH) group offers redox activity and hydrogen-bonding capabilities.

Table 1: Structural Features of Select 1,3-Thiazol-4-one Derivatives

Compound C5 Substituent C2 Substituent Biological Activity Source
(5Z)-5-benzylidene derivative Phenyl H Anti-inflammatory
Fluorenone–thiazolidinone Fluorenone-arylidene H Antidiabetic, antioxidant
Target compound 4-(2-Methylpropoxy)phenyl -SH Under investigation Synthesis

This structural diversity highlights how substitutions at C2 and C5 modulate electronic, steric, and solubility profiles, thereby influencing interactions with biological targets such as peroxisome proliferator-activated receptors (PPARs) and antioxidant enzymes.

Historical Context of Thiazolidinone-Based Drug Discovery

Thiazolidinone derivatives have been investigated since the 1990s, with seminal work focused on thiazolidinediones (TZDs) like pioglitazone and rosiglitazone, which act as PPARγ agonists for type 2 diabetes management. These drugs demonstrated the scaffold’s capacity to regulate glucose metabolism and insulin sensitivity. Subsequent research expanded into anti-inflammatory and antioxidant applications, exemplified by 3,3′-bi-thiazolidin-4-one derivatives showing dual anti-inflammatory and analgesic properties.

The integration of arylidene groups at C5, as seen in the target compound, emerged from efforts to improve metabolic stability and target specificity. For instance, fluorenone–thiazolidinone hybrids exhibited potent α-glucosidase inhibition (IC₅₀ = 114.58 μM) and antioxidant activity (IC₅₀ = 27.70 μM against DPPH radicals), surpassing standard agents like acarbose and gallic acid. Similarly, ibuprofen-derived thiazolidin-4-ones showed enhanced antioxidant capacity compared to their parent molecules. These advancements underscore the scaffold’s adaptability in addressing multifactorial diseases.

Significance of E/Z Isomerism in Substituted Thiazolones

The E/Z isomerism at the C5 exocyclic double bond critically influences molecular geometry, dipole moments, and binding interactions. For example, the (5Z)-5-benzylidene-1,3-thiazol-4-one isomer adopts a cis configuration, enabling closer proximity between the aryl group and the thiazolone core, which may enhance π-π stacking with aromatic residues in enzyme active sites. In contrast, the E-configuration in the target compound positions the 4-(2-methylpropoxy)phenyl group trans to the ketone, potentially altering solubility and steric hindrance.

Table 2: Impact of E/Z Isomerism on Physicochemical Properties

Isomer Configuration Solubility (LogP) Bioactivity Example
E Trans Higher lipophilicity Improved membrane permeation
Z Cis Lower LogP Enhanced enzyme binding

Studies on 5-arylidene-thiazolidinones have demonstrated that isomerism affects antioxidant efficacy, with E-isomers often showing superior radical scavenging due to stabilized resonance structures. Furthermore, molecular docking analyses reveal that E-configurations may better accommodate bulky substituents in hydrophobic protein pockets. These insights justify the deliberate synthesis of the E-isomer in the target compound to optimize its therapeutic potential.

Properties

Molecular Formula

C14H15NO2S2

Molecular Weight

293.4 g/mol

IUPAC Name

5-[[4-(2-methylpropoxy)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C14H15NO2S2/c1-9(2)8-17-11-5-3-10(4-6-11)7-12-13(16)15-14(18)19-12/h3-7,9H,8H2,1-2H3,(H,15,16,18)

InChI Key

CSQOGPWVIWZOOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2

Origin of Product

United States

Biological Activity

Introduction

The compound (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

Structural Characteristics

The structural framework of the compound includes:

  • A thiazole ring , which is crucial for its biological activity.
  • A phenyl group substituted with a 2-methylpropoxy moiety , which may influence its interaction with biological targets.
  • A sulfanyl group , enhancing potential reactivity and biological interactions.

This unique structure positions it as a candidate for various therapeutic applications.

Antimicrobial Activity

Thiazole derivatives, including the compound , have shown significant antimicrobial properties. Studies indicate that similar compounds exhibit moderate to good activity against various bacterial strains. For instance, the antimicrobial efficacy of related thiazole derivatives has been documented, with some exhibiting Minimum Inhibitory Concentration (MIC) values as low as 0.21 μM against pathogens like Pseudomonas aeruginosa and Escherichia coli .

CompoundMIC (μM)Activity Type
Thiazole Derivative A0.21Antimicrobial
Thiazole Derivative B0.54Antimicrobial

Anticancer Properties

Research highlights the anticancer potential of thiazole derivatives. The compound's structure suggests possible inhibition of cancer cell proliferation. In vitro studies on structurally similar thiazolidin-4-one derivatives have demonstrated significant cytotoxic effects against various cancer cell lines . The mechanism may involve modulation of apoptotic pathways and inhibition of cell cycle progression.

Anti-inflammatory Effects

Thiazole derivatives also exhibit anti-inflammatory properties by modulating cytokine production. The presence of the sulfanyl group in the compound may enhance its ability to interfere with inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines .

Structure-Activity Relationship (SAR)

The biological activities of thiazole derivatives can often be correlated with their structural features. Modifications at specific positions on the thiazole ring can lead to enhanced activity profiles. For example, substituents at positions 2 and 4 have been shown to significantly impact the potency against various biological targets .

Case Studies

  • Antimicrobial Evaluation : A series of thiazole derivatives were synthesized and evaluated for their antibacterial activity. The results indicated that compounds with specific substitutions exhibited enhanced efficacy against Gram-positive and Gram-negative bacteria .
  • Cytotoxicity Studies : In vitro assays conducted on cancer cell lines revealed that certain thiazole derivatives could induce apoptosis effectively. The study highlighted the importance of substituent choice in optimizing anticancer activity .
  • Inflammation Models : Experimental models demonstrated that thiazole derivatives could reduce inflammation markers significantly, suggesting potential therapeutic applications in inflammatory diseases .

Scientific Research Applications

The compound (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one is a thiazole derivative featuring a thiazole ring, a phenyl group with a 2-methylpropoxy moiety, and a double bond connecting these components. Thiazole derivatives are known for diverse biological activities, making them of interest in medicinal chemistry, with the sulfanyl group enhancing the compound's potential reactivity and biological interactions. This compound has predicted pharmacological effects based on structure-activity relationship studies, with similar compounds showing inhibition of cell proliferation in cancer cell lines and anti-inflammatory effects via modulation of cytokine production.

Potential Applications

The unique structure of (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one suggests several potential applications:

  • Medicinal Chemistry : Thiazole derivatives are recognized for antimicrobial, antifungal, anti-inflammatory, and anticancer properties.
  • Pharmacological Effects : Predicted to exhibit significant pharmacological effects based on structure-activity relationship studies.
  • Inhibition of Cell Proliferation : Similar compounds have shown the ability to inhibit cell proliferation in cancer cell lines.
  • Anti-inflammatory Effects : Potential anti-inflammatory effects through the modulation of cytokine production.

Structural Similarity Insights

Several compounds share structural similarities with (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one, which can provide insights into its uniqueness:

Compound NameBiological Activity
2-Amino-1,3-thiazoleAntimicrobial
4-MethylthiazoleAnticancer
5-(4-Methoxyphenyl)-1,3-thiazoleAnti-inflammatory

The specific substitution pattern of the 2-methylpropoxy group on the phenyl ring distinguishes this compound, potentially enhancing lipophilicity and altering pharmacokinetic properties compared to similar thiazole derivatives.

Interaction Studies

Interaction studies are crucial to understanding how (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one interacts with biological targets. These studies typically involve:

  • Binding Assays : Determining the affinity of the compound for specific proteins or receptors.
  • Cell-Based Assays : Evaluating the compound's effects on cellular functions and signaling pathways.
  • In vivo Studies : Assessing the compound's efficacy and toxicity in animal models.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

Key structural variations among thiazol-4-one analogs occur at positions 2 and 5, influencing physicochemical properties and biological activity. Below is a comparative analysis of selected analogs:

Compound Name Position 2 Substituent Position 5 Substituent Molecular Weight Notable Properties/Activities Reference
(5E)-5-{[4-(2-Methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one Sulfanyl (SH) 4-(2-Methylpropoxy)phenylmethylidene ~305.4 g/mol High lipophilicity, potential enzyme inhibition
(5E)-5-[[1-[(2,4-Dichlorophenyl)methyl]indol-3-yl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one Sulfanylidene (S=) Indole-dichlorophenylmethylidene 438.3 g/mol Antifungal activity, bulky substituent
(5E)-2-[4-(4-Methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one Piperazinyl 3-Nitrophenylmethylidene 408.4 g/mol Electron-withdrawing nitro group, CNS targeting
(5E)-5-[[4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]phenyl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one Morpholino Chloro-trifluoromethylpyridinylphenylmethylidene 473.5 g/mol Enhanced solubility, antiviral potential
(Z)-5-(Substituted benzylidene)-2-((substituted phenyl)amino)thiazol-4(5H)-one Phenylamino Varied benzylidene ~300-400 g/mol Tunable pharmacokinetics via aryl groups

Key Observations:

Morpholino or piperazinyl groups increase solubility and bioavailability due to their hydrophilic nature, making them favorable for CNS-targeted therapies.

Position 5 Modifications :

  • 4-(2-Methylpropoxy)phenylmethylidene provides moderate lipophilicity, balancing membrane permeability and metabolic stability.
  • Electron-withdrawing groups (e.g., nitro, trifluoromethyl) improve oxidative stability and alter electronic profiles, enhancing binding to hydrophobic enzyme pockets.
  • Bulkier substituents (e.g., indole-dichlorophenyl) may reduce metabolic clearance but limit bioavailability due to steric hindrance.

Biological Implications: The target compound’s sulfanyl group may confer antioxidant or thiol-mediated inhibitory activity, whereas morpholino derivatives (e.g., ) are optimized for solubility in drug formulations. Piperazinyl and nitro-substituted analogs (e.g., ) show promise in targeting neurological pathways due to improved blood-brain barrier penetration.

Preparation Methods

Route 1: Cyclocondensation of Thiourea Derivatives

  • Reactants : Thiourea or substituted thiourea derivatives react with chloroacetic acid under acidic conditions.
  • Conditions :
    • Solvent: Water or ethanol.
    • Temperature: 40–100°C for 1–10 hours.
    • Catalyst: Chloroacetic acid acts as both substrate and catalyst, eliminating the need for external acids.
  • Mechanism :
    • Nucleophilic attack by thiourea on chloroacetic acid forms a thioether intermediate.
    • Cyclization via intramolecular dehydration yields the thiazol-4-one ring.
  • Yield : 32.5–86.4% depending on substituents.

Route 2: Hantzsch Thiazole Synthesis

  • Reactants : Thiocyanate derivatives (e.g., ammonium thiocyanate) and α-halo carbonyl compounds.
  • Example :
    • Ethyl thiocyanatoacetate reacts with secondary amines in ethanol under reflux to form 2-substituted thiazol-4-ones.
  • Advantages : Broad substrate scope for introducing diverse R-groups at the 2-position.

Knoevenagel Condensation for Arylidene Formation

The methylidene bridge is introduced via Knoevenagel condensation between 2-sulfanyl-1,3-thiazol-4-one and 4-(2-methylpropoxy)benzaldehyde.

Stepwise Procedure:

  • Aldehyde Preparation :

    • 4-(2-Methylpropoxy)benzaldehyde is synthesized by Williamson etherification:
      • 4-Hydroxybenzaldehyde + 2-methylpropyl bromide → K₂CO₃, DMF, 80°C, 12 h.
      • Yield: ~85% after column purification.
  • Condensation Reaction :

    • Reactants :
      • 2-Sulfanyl-1,3-thiazol-4-one (1 eq)
      • 4-(2-Methylpropoxy)benzaldehyde (1.2 eq)
    • Conditions :
      • Catalyst: Anhydrous sodium acetate (1.5 eq).
      • Solvent: Glacial acetic acid (reflux, 1.5 h) or ethanol/water (room temperature, ultrasound-assisted).
      • Temperature: 80–100°C for conventional heating; 25–40°C for sonochemical methods.
    • Mechanism :
      • Base deprotonates the active methylene group (C-5 of thiazol-4-one).
      • Nucleophilic attack on the aldehyde forms a β-hydroxy intermediate, followed by dehydration to the α,β-unsaturated product.
    • Yield :
      • Conventional: 70–78%.
      • Ultrasound-assisted: 88–93%.

Stereochemical Control and Isomerization

The (5E) -configuration is favored due to thermodynamic stability:

  • Factors Influencing Selectivity :
    • Steric hindrance from the 4-(2-methylpropoxy)phenyl group directs the aldehyde to attack from the less hindered side.
    • Polar solvents (e.g., acetic acid) stabilize the transition state, enhancing E-selectivity.
  • Analytical Confirmation :
    • ¹H NMR : Trans-vinylic protons appear as a singlet at δ 7.8–8.2 ppm (J = 16 Hz).
    • X-ray Crystallography : Confirms planar geometry of the arylidene-thiazol-4-one system.

Green Chemistry Innovations

Recent advances prioritize sustainability:

Microwave-Assisted Synthesis

  • Conditions :
    • Power: 300 W, 5–10 minutes.
    • Solvent-free or aqueous ethanol.
  • Benefits :
    • 90–95% yield with >99% E-isomer purity.
    • 10-fold reduction in reaction time compared to conventional methods.

Catalyst-Free Protocols

  • Water-Mediated Reaction :
    • Solvent: H₂O/EtOH (1:1).
    • Temperature: 50°C, 2 h.
    • Yield: 82% with minimal byproducts.

Purification and Characterization

  • Workup :
    • Precipitation in ice-water followed by filtration.
    • Recrystallization from tetrahydrofuran or ethyl acetate/hexane.
  • Chromatography :
    • Silica gel column (ethyl acetate/hexane, 3:7) for trace impurities.
  • Spectroscopic Data :
    • IR (KBr) : ν = 1675 cm⁻¹ (C=O), 2550 cm⁻¹ (S-H).
    • MS (ESI) : m/z 293.4 [M+H]⁺.

Comparative Analysis of Methods

Method Conditions Yield (%) Reaction Time E-Selectivity
Conventional Knoevenagel Acetic acid, reflux 70–78 1.5 h >95%
Ultrasound-assisted Ethanol, 40°C 88–93 20 min >99%
Microwave Solvent-free, 300 W 90–95 5–10 min >99%
Catalyst-free H₂O/EtOH, 50°C 82 2 h 98%

Challenges and Optimization Strategies

  • Byproduct Formation :
    • Michael adducts may form if excess aldehyde is used.
    • Mitigation: Stoichiometric control (1:1.2 thiazol-4-one:aldehyde).
  • Shelf Stability :
    • The 2-sulfanyl group is prone to oxidation; storage under N₂ at −20°C recommended.

Industrial-Scale Considerations

  • Cost Efficiency :
    • 2-Methylpropyl bromide is expensive; alternatives like 2-methylpropanol via Mitsunobu reaction are explored.
  • Continuous Flow Systems :
    • Microreactors achieve 92% yield in 10 minutes, enhancing throughput.

Q & A

Q. What are the optimal synthetic routes for preparing (5E)-5-{[4-(2-methylpropoxy)phenyl]methylidene}-2-sulfanyl-1,3-thiazol-4-one, and how do reaction conditions influence product purity?

  • Methodological Answer : The compound can be synthesized via condensation reactions between substituted aldehydes and thiazolidinone precursors. For example, refluxing equimolar amounts of 4-(2-methylpropoxy)benzaldehyde and 2-sulfanylthiazol-4-one in ethanol for 2–4 hours under inert conditions yields the target compound. Purification typically involves recrystallization from a DMF-ethanol (1:1) mixture to remove unreacted starting materials . Key parameters affecting purity include solvent polarity, temperature control, and stoichiometric ratios of reactants.

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

  • Methodological Answer :
  • 1H NMR : Analyze the methylidene proton (δ ~9.0–9.5 ppm) and aromatic protons (δ ~7.2–7.8 ppm) to confirm conjugation and substituent positions. For example, in structurally similar compounds, the thiazole-CH proton resonates at δ 7.82 ppm in DMSO-d6 .
  • Elemental Analysis : Use a Vario MICRO CHNS analyzer to verify empirical formulas (e.g., %C, %H, %N within ±0.3% of theoretical values) .
  • Mass Spectrometry : Electrospray ionization (ESI-MS) or electron impact (EI-MS) can confirm molecular ion peaks (e.g., m/z 305 [M+1] for analogous thiazole derivatives) .

Q. What preliminary biological assays are recommended to screen this compound for pharmacological activity?

  • Methodological Answer :
  • Antimicrobial Activity : Perform disk diffusion assays against Gram-positive (S. aureus) and Gram-negative (E. coli) strains, with ampicillin as a positive control.
  • Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa or MCF-7) at concentrations ranging from 1–100 μM .
  • Anti-inflammatory Potential : Evaluate COX-2 inhibition via ELISA or Western blotting in LPS-induced macrophage models .

Advanced Research Questions

Q. How can mechanistic insights into the compound’s reactivity be gained, particularly regarding its thiol group and conjugated system?

  • Methodological Answer :
  • Kinetic Studies : Monitor reaction rates under varying pH conditions to assess thiolate anion formation (pKa ~8–10). Use UV-Vis spectroscopy to track absorbance changes at λmax ~300–350 nm, indicative of conjugation shifts .
  • Computational Modeling : Perform DFT calculations (e.g., B3LYP/6-31G*) to map electron density distributions and predict sites for nucleophilic/electrophilic attacks .

Q. What strategies resolve contradictions in biological activity data observed across different studies?

  • Methodological Answer :
  • Dose-Response Analysis : Test multiple concentrations (e.g., 0.1–100 μM) to identify non-linear effects, such as hormesis in cytotoxicity assays .
  • Metabolite Profiling : Use LC-MS to detect degradation products (e.g., quinone derivatives from oxidation of phenolic groups) that may interfere with bioactivity .
  • Structural Analog Comparison : Compare activity data with derivatives lacking the methylpropoxy group to isolate substituent-specific effects .

Q. How can X-ray crystallography elucidate the compound’s stereoelectronic properties and intermolecular interactions?

  • Methodological Answer :
  • Crystallization : Grow single crystals via slow evaporation of a saturated DCM/hexane solution.
  • Data Collection : Use a Bruker D8 VENTURE diffractometer (Mo Kα radiation, λ = 0.71073 Å) at 100 K. For similar thiazole derivatives, space groups like P1̄ with Z = 2 are common .
  • Analysis : Refine structures using SHELXTL; key parameters include bond angles (C=S ~120°) and intermolecular hydrogen bonds (e.g., S···H-N distances ~2.8 Å) .

Data Contradiction Analysis Example

Scenario : Conflicting reports on antimicrobial efficacy against P. aeruginosa.
Resolution :

  • Replicate Under Standardized Conditions : Use CLSI guidelines for broth microdilution assays.
  • Check Compound Stability : HPLC analysis (C18 column, acetonitrile/water gradient) to verify purity post-storage .
  • Assess Biofilm Formation : Use crystal violet staining to determine if reduced activity is due to biofilm interference .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.